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Compound of Interest

Compound Name: (S)-1,1,1-Trifluoro-2-propanol

Cat. No.: B1144474

Technical Support Center: Safe Handling of
1,1,1-Trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, troubleshooting, and handling protocols for
1,1,1-trifluoroacetone. Adherence to these procedures is critical for ensuring laboratory safety
and experimental integrity.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 1,1,1-trifluoroacetone? Al: 1,1,1-
Trifluoroacetone is a hazardous chemical with multiple risks. It is an extremely flammable liquid
and vapor.[1][2][3] The substance is known to cause skin irritation, and in some cases, severe
skin burns and eye damage.[2][4] Inhalation may lead to respiratory irritation, and ingestion is
considered harmful.[1][4][5] It is also a lachrymator, meaning it can cause an increased flow of
tears.[2] Due to its low boiling point, it is a highly volatile substance, and sealed containers may
build up pressure, creating a risk of rupture.[1]

Q2: What specific Personal Protective Equipment (PPE) is mandatory when handling this
material? A2: To prevent exposure, a comprehensive set of PPE is required.
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o Eye/Face Protection: Chemical safety goggles with side shields are essential.[1][3][6] In
situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

[4]16]

o Skin Protection: Wear chemical-resistant gloves (e.g., PVC), a lab coat or overalls, and a
PVC apron to prevent skin contact.[1][4][6]

» Respiratory Protection: All work must be conducted in a well-ventilated area, preferably
within a chemical fume hood.[4][6] If ventilation is inadequate or exposure limits are
exceeded, a NIOSH/MSHA-approved respirator is required.[3][4][6]

» Footwear: Safety shoes are recommended.[4] For larger-scale operations, non-sparking
safety footwear should be used.[1]

Q3: What are the correct storage conditions for 1,1,1-trifluoroacetone? A3: Proper storage is
crucial to maintain chemical stability and prevent accidents. Store the chemical in a cool, dry,
and well-ventilated area designated for flammable materials.[3][4][7] The recommended
storage temperature is between 2-8°C.[8] Containers must be kept tightly closed when not in
use and stored in a locked-up area accessible only to authorized personnel.[2][4][6] Due to its
low boiling point, containers may bulge; they should be checked regularly and vented
periodically if necessary.[1] It must be stored away from incompatible substances such as
strong oxidizing agents, strong bases, and alkali metals.[2][3][4]

Q4: What is the immediate procedure to follow in case of a spill? A4: The response depends on
the scale of the spill.

e Minor Spills: Immediately remove all sources of ignition.[1][3] Absorb the spill with an inert,
non-combustible material like vermiculite, sand, or earth.[3][8] Do not use combustible
materials such as paper towels.[9] Collect the absorbed material using spark-proof tools and
place it into a suitable, labeled container for hazardous waste disposal.[3][10] Ensure the
area is well-ventilated.[4]

e Major Spills: Evacuate all personnel from the immediate area and move upwind.[1] Alert your
institution's emergency responders or Environmental Health and Safety (EHS) department
immediately, providing them with the location and nature of the hazard.[1]
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Q5: What are the first-aid measures for accidental exposure? A5: Immediate action is critical in
case of exposure. Always seek medical attention and provide the Safety Data Sheet (SDS) to
the responding physician.[2][10]

 Inhalation: Move the individual to fresh air immediately.[4][7] If they are not breathing,
administer artificial respiration (avoiding mouth-to-mouth if the substance was ingested or
inhaled).[2][10] Seek immediate medical attention.[4][10]

o Skin Contact: Immediately remove all contaminated clothing.[1][2] Flush the affected skin
with plenty of soap and water for at least 15 minutes.[4][7][10] Get medical advice if irritation
occurs or persists.[4]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.[4][7][10] Remove contact lenses if present
and easy to do.[2][4] Seek immediate medical attention.[4][10]

 Ingestion: Do NOT induce vomiting.[4][7][10] If the person is conscious, rinse their mouth
with water.[4][7] Never give anything by mouth to an unconscious person.[7][10] Call for
immediate medical assistance.[2][7][10]

Q6: How should I dispose of waste 1,1,1-trifluoroacetone and contaminated materials? A6: This
chemical and its containers must be treated as hazardous waste.[1] All waste must be
disposed of through a licensed and approved hazardous waste disposal facility in accordance
with local, state, and federal regulations.[4][9][10] Do not pour it down the drain or mix it with
general waste.[9][10] Collect waste material, including contaminated consumables like pipette
tips and absorbent materials, in a designated, leak-proof, and clearly labeled hazardous waste
container.[9]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 1,1,1-trifluoroacetone.
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Property Value

CAS Number 421-50-1[2][10]

Molecular Formula CsHsFs0[10]

Boiling Point 22 °C (71.6 °F)

Flash Point -30 °C (-22 °F) - closed cup[3][11]
Density 1.252 g/mL at 25 °C

Vapor Pressure 13.62 psi (703.8 mmHg) at 20 °C[1]

Experimental Protocols

Protocol 1: Standard Laboratory Handling Procedure

e Preparation: Before starting, review the Safety Data Sheet (SDS). Ensure an emergency
eyewash station and safety shower are accessible.[4][9]

» Ventilation: Confirm that the chemical fume hood is functioning correctly. All handling of
1,1,1-trifluoroacetone must take place inside the fume hood.[2][6]

e PPE: Don all required PPE, including chemical safety goggles, a face shield, chemical-
resistant gloves, and a lab coat.[4][6]

e Equipment: Ensure all equipment is clean, dry, and compatible with the chemical. Use non-
sparking tools and explosion-proof equipment.[2][7][10] Ground and bond containers when
transferring the material to prevent static discharge.[2][7]

» Handling: Dispense the chemical slowly and carefully to avoid splashing or generating vapor.
Keep the container tightly closed when not in use.[4]

o Post-Handling: After use, securely close the primary container. Decontaminate any surfaces
that may have come into contact with the chemical.

» Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling
is complete.[4][6] Do not eat, drink, or smoke in the work area.[4][6]
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Protocol 2: Spill Containment and Cleanup

o Alert & Evacuate: Alert personnel in the immediate vicinity. For large spills, evacuate the
area.[1]

« Control Ignition Sources: Immediately extinguish all nearby flames and turn off any
equipment that could create a spark.[1][3]

o Ventilate: Ensure the area is well-ventilated, using the fume hood to draw vapors away if the
spill is contained within it.

o Contain Spill: Use an inert absorbent material such as sand, vermiculite, or earth to contain
the spill.[3][8]

o Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it
in a designated, labeled container for hazardous waste.[3][10]

o Decontaminate: Clean the spill area with a suitable decontamination solution, and dispose of
all cleaning materials as hazardous waste.

e Report: Report the incident to your supervisor or EHS department according to your
institution's policy.

Protocol 3: Chemical Waste Disposal

o Segregation: Collect all waste containing 1,1,1-trifluoroacetone, including empty containers
and contaminated lab supplies, in a dedicated hazardous waste container.[9] Empty
containers may still contain explosive vapors and should be handled with care.[1]

o Labeling: The waste container must be leak-proof, kept closed, and clearly labeled as
"Hazardous Waste: 1,1,1-Trifluoroacetone,” including "Flammable" and "Toxic" pictograms.

[9]

o Storage: Store the waste container in a designated, secure, and well-ventilated satellite
accumulation area away from incompatible materials.
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» Disposal Request: Arrange for pickup and disposal through your institution's EHS
department or a licensed hazardous waste contractor.[4][9] Provide the contractor with the
SDS to ensure safe transport and disposal.[9]

Safe Handling Workflow
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Safe Handling Workflow for 1,1,1-Trifluoroacetone
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Caption: Logical workflow for the safe handling of 1,1,1-trifluoroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trifluoroacetone-starting-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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